1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-methyl-4-(propylcarbamoylamino)pyrazole-3-carboxamide
• InChI: InChI=1S/C9H15N5O2/c1-3-4-11-9(16)12-6-5-14(2)13-7(6)8(10)15/h5H,3-4H2,1-2H3,(H2,10,15)(H2,11,12,16)
• InChI Key: HDTSYYWLFMAIFH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CN(N=C1C(=O)N)C
• Molecular Formula: C9H15N5O2
• Molecular Weight: 225.25 g/mol

Description

1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide, also known as MPCC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPCC is a pyrazole derivative that has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. In

Mechanism of Action

The mechanism of action of 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways. 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Furthermore, 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to inhibit the MAPK/ERK pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide inhibits the migration and invasion of cancer cells. 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has also been shown to inhibit the proliferation of endothelial cells, which are involved in angiogenesis. In animal models, 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to reduce inflammation, protect against neurotoxicity, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide is its versatility in different research areas. 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide can be used to study inflammation, cancer, and neurodegenerative diseases. Additionally, 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to have low toxicity in animal models. However, one limitation of 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide is its limited solubility in water, which can make it difficult to administer in experiments.

Future Directions

For research on 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide include the development of derivatives with increased solubility and potency, further understanding of its mechanism of action, and exploring its potential as a therapeutic agent for human use.

Scientific Research Applications

1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide also exhibits anti-tumor activity by inhibiting angiogenesis and inducing apoptosis in cancer cells. Additionally, 1-methyl-4-{[(propylamino)carbonyl]amino}-1H-pyrazole-3-carboxamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.